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Compound of Interest

Compound Name: 1,2-Dibromotetrachloroethane

Cat. No.: B050365

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromotetrachloroethane (DBTCE), with the chemical formula C2Br2Cls, is a
halogenated hydrocarbon.[1] It is a crystalline solid that can be used as a fungicide, a flame
retardant, and as a source of bromine in laboratory settings.[1] This technical guide provides a
comprehensive overview of the physical properties of 1,2-Dibromotetrachloroethane, along
with a general experimental protocol for its synthesis.

Core Physical and Chemical Data

A summary of the key physical and chemical properties of 1,2-Dibromotetrachloroethane is
presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C2Br2Cla [2][3]

Molecular Weight 325.64 g/mol [2][4]

CAS Number 630-25-1 [2]
Almost white to white to beige

Appearance , _ [2][4](5]
crystalline powder or solid

] ] 215-220 °C (with

Melting Point - [2][41[6]
decomposition)

Boiling Point 219 °C [51[7]

Density 2.713 g/mL at 25 °C [2][6]

B Insoluble in water.[4][5]

Solubility ) ) [41151[8]
Soluble in organic solvents.[8]
sym-
Dibromotetrachloroethane,

Synonyms [2][9]

1,2-Dibromo-1,1,2,2-

tetrachloroethane

Experimental Protocols
Synthesis of 1,2-Dibromotetrachloroethane

A common method for the synthesis of 1,2-Dibromotetrachloroethane involves the direct

bromination of tetrachloroethylene.[1][4]

Materials:

Bromine

Tetrachloroethylene

Carbon tetrachloride (as a solvent)

Reaction flask equipped with a reflux condenser and a dropping funnel
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e Heating mantle

e Apparatus for recrystallization

Procedure:

o Tetrachloroethylene is added dropwise to the bromine solution.

In a reaction flask, a solution of bromine dissolved in carbon tetrachloride is prepared.

e The reaction mixture is then heated to reflux.[4] The progress of the reaction can be

monitored by the disappearance of the reddish-brown color of the bromine.

o Upon completion of the reaction, the mixture is cooled to room temperature.

e The crude product is then isolated, typically by evaporation of the solvent.

 Purification of the 1,2-Dibromotetrachloroethane is achieved by recrystallization from a

suitable solvent, such as n-hexane, to yield a crystalline solid.[10]

Visualizations

Synthesis of 1,2-Dibromotetrachloroethane

The following diagram illustrates the chemical reaction for the synthesis of 1,2-

Dibromotetrachloroethane from Tetrachloroethylene and Bromine.

Synthesis of 1,2-Dibromotetrachloroethane
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Synthesis of 1,2-Dibromotetrachloroethane.

Logical Workflow for Physical Property Determination

The following diagram outlines a general workflow for the experimental determination of the
key physical properties of a solid organic compound like 1,2-Dibromotetrachloroethane.

Workflow for Physical Property Determination

Experimental Workflow

Obtain Pure Sample
Melting Point Determination Density Measurement Solubility Testing Spectroscopic Analysis
(Capillary Method) (Pycnometry) (Various Solvents) (IR, NMR)
Data Compilation
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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